Cas no 343375-24-6 ((2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile)
(2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile
-
Computed Properties
- Exact Mass: 207.112
- Monoisotopic Mass: 207.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
(2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00932718-1g |
(2E)-3-(Dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile |
343375-24-6 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| Key Organics Ltd | 7B-063-1MG |
3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]acrylonitrile |
343375-24-6 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 7B-063-5MG |
3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]acrylonitrile |
343375-24-6 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 7B-063-10MG |
3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]acrylonitrile |
343375-24-6 | >90% | 10mg |
£63.00 | 2023-09-08 | |
| Key Organics Ltd | 7B-063-0.5G |
3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]acrylonitrile |
343375-24-6 | >90% | 0.5g |
£385.00 | 2023-09-08 | |
| Key Organics Ltd | 7B-063-1G |
3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]acrylonitrile |
343375-24-6 | >90% | 1g |
£770.00 | 2023-09-08 | |
| Key Organics Ltd | 7B-063-5G |
3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]acrylonitrile |
343375-24-6 | >90% | 5g |
£3080.00 | 2023-09-08 | |
| Key Organics Ltd | 7B-063-10G |
3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]acrylonitrile |
343375-24-6 | >90% | 10g |
£5775.00 | 2023-09-08 | |
| A2B Chem LLC | AI73777-1mg |
(2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile |
343375-24-6 | >90% | 1mg |
$202.00 | 2023-12-30 | |
| A2B Chem LLC | AI73777-5mg |
(2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile |
343375-24-6 | >90% | 5mg |
$215.00 | 2023-12-30 |
(2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile
Introduction to (2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound with the CAS number 343375-24-6 and the systematic name (2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic nitriles that have been extensively studied for their pharmacological properties.
The molecular structure of this compound features a conjugated system comprising an alkene and a nitrile group, flanked by dimethylamino substituents and an oxadiazole ring. The oxadiazole moiety is particularly noteworthy, as it is known for its ability to modulate various biological pathways. Recent studies have highlighted the oxadiazole scaffold as a versatile pharmacophore in drug design, owing to its stability and reactivity under physiological conditions.
In the realm of medicinal chemistry, the presence of multiple nitrogen-rich functional groups in (2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile suggests potential interactions with biological targets such as enzymes and receptors. The dimethylamino groups contribute to the compound's basicity, which can be exploited in designing molecules that interact with acidic residues in protein targets. This property is particularly relevant in the development of kinase inhibitors and other enzyme-targeted therapies.
Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual screening techniques have been employed to identify potential binding modes of this compound with various biological targets. These studies have revealed promising interactions with proteins involved in inflammatory pathways, making it a candidate for further exploration in the treatment of chronic inflammatory diseases.
The oxadiazole ring itself has been implicated in several pharmacological actions, including anti-inflammatory, antimicrobial, and antiviral effects. The structural rigidity provided by the oxadiazole core allows for precise alignment with biological targets, enhancing binding affinity. This characteristic has been leveraged in the design of novel antiviral agents, where precise targeting of viral proteases and polymerases is crucial.
Experimental studies have also demonstrated the synthetic utility of this compound as a building block for more complex molecules. Its reactive sites allow for further functionalization, enabling chemists to explore derivatives with enhanced or modified biological activities. Such derivatives could potentially exhibit improved pharmacokinetic profiles or reduced toxicity compared to their parent compound.
The nitrile group present in (2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile adds another layer of reactivity, making it amenable to various chemical transformations. Nitriles are known to participate in nucleophilic addition reactions, which can be harnessed to introduce new functional groups or linkages into the molecule. This versatility has been exploited in synthetic strategies aimed at generating novel drug candidates.
In conclusion, the compound with CAS number 343375-24-6 represents a promising scaffold for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for therapeutic intervention. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its efficacy in preclinical models. As our understanding of chemical biology continues to evolve, compounds like this are poised to play a significant role in shaping the future of drug discovery and development.
343375-24-6 ((2E)-3-(dimethylamino)-2-[5-(dimethylamino)-1,3,4-oxadiazol-2-yl]prop-2-enenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)